Cas no 172735-67-0 (Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester)

• Product name: Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester
• CAS No: 172735-67-0
• MF: C₁₉H₁₈N₂O₃
• MW: 322.35782
• CID: 1356574
• PubChem ID: 86185667

Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester
• Ethyl 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]benzoate
• DTXSID401187338
• 172735-67-0

• Inchi： InChI=1S/C19H18N2O3/c1-3-24-19(23)15-10-8-14(9-11-15)12-21-13(2)20-17-7-5-4-6-16(17)18(21)22/h4-11H,3,12H2,1-2H3
• InChI Key： ZAOCXWTUODYXKT-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)CN2C(=NC3=CC=CC=C3C2=O)C

Computed Properties

• Exact Mass: 322.13184
• Monoisotopic Mass: 322.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 58.97